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Compound of Interest

Compound Name: Bis(4-iodophenyl) sulfoxide
CAS No.: 647829-43-4
Cat. No.: B3055438
Get Quote
. J

Executive Summary

Bis(4-iodophenyl) sulfoxide (CAS: 647829-43-4) is a high-value organosulfur intermediate
characterized by its dual functionality: a central sulfinyl (S=O) core flanked by two para-
iodophenyl moieties. This unique structure positions it as a critical "linchpin” monomer in the
synthesis of high-performance poly(arylene sulfoxide)s and as a versatile electrophile in
palladium-catalyzed cross-coupling reactions.

This guide provides a comprehensive technical analysis of the compound's physicochemical
profile, synthetic pathways, and reactivity landscape, designed to support decision-making in
material science and medicinal chemistry workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7]1[8][9][10]

The stability and reactivity of Bis(4-iodophenyl) sulfoxide are governed by the electron-
withdrawing nature of the sulfinyl group and the labile C—I bonds.
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Table 1: Technical Specifications

Property Specification Notes
1-iodo-4-(4-
IUPAC Name ) i
iodophenyl)sulfinylbenzene
CAS Number 647829-43-4 Primary registry number
Molecular Formula C12Hsl20S
) High halogen content (55.9%
Molecular Weight 454.06 g/mol i
lodine)
White to light yellow crystalline  Color depends on trace iodine
Appearance _ ,
powder liberation
] ] Sharp melting range indicates
Melting Point 160.0 — 164.0 °C ) )
high purity
N Soluble in DMSO, DMF, ) ) ]
Solubility ) Typical of diaryl sulfoxides
CHCIs; Insoluble in H20
. Stable under ambient Hygroscopic; store away from
Stability

conditions

light

Synthesis & Production Architecture

The industrial and laboratory-scale production of Bis(4-iodophenyl) sulfoxide typically

proceeds via the controlled oxidation of its sulfide precursor. This transformation requires

precise stoichiometric control to prevent over-oxidation to the sulfone.

Core Synthesis Protocol (Oxidation)

Precursor: Bis(4-iodophenyl) sulfide Reagent:m-Chloroperbenzoic acid (mMCPBA) or

H20:2/Acetic Acid Mechanism: Electrophilic attack of the oxidant on the sulfur lone pair.

Experimental Insight: While hydrogen peroxide (30%) in glacial acetic acid is cost-effective,

MCPBA in dichloromethane (DCM) at 0°C offers superior selectivity, minimizing the formation

of the sulfone byproduct (Bis(4-iodophenyl) sulfone).
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Diagram 1: Synthesis & Oxidation State Control
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1
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1
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(Precursor) 1 | (Target: CAS 647829-43-4)
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Caption: Stepwise oxidation pathway. Stoichiometric control is critical to arrest the reaction at
the sulfoxide stage.

Reactivity Landscape

Bis(4-iodophenyl) sulfoxide is a bifunctional scaffold. Its reactivity is defined by two distinct
sites:

e The C-I Bonds (Electrophilic): Prime sites for transition-metal catalysis.

e The S=0 Bond (Amphiphilic): Capable of Pummerer rearrangements, reduction, or
coordination.

Palladium-Catalyzed Cross-Coupling

The para-iodine substituents are highly reactive in Pd(0)/Pd(ll) cycles. The sulfoxide moiety
remains stable under standard basic coupling conditions, making it an excellent linker for
extending conjugation length.

e Suzuki-Miyaura Coupling: Reacts with aryl boronic acids to form diaryl sulfoxide derivatives
(OLED materials).

e Sonogashira Coupling: Reacts with terminal alkynes to form rigid ethynyl-bridged polymers.

» Heck Reaction: Reacts with styrenes/acrylates for functionalized monomers.

Polymerization Potential
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This compound serves as an AA-type monomer in polycondensation reactions. When reacted
with dithio-nucleophiles or diamines, it forms high-refractive-index polymers (Polyarylene
sulfoxides) utilized in optical coatings.

Diagram 2: Functional Reactivity Map

Styrenyl Monomers
(Heck Coupling)

Biaryl Derivatives
(Suzuki Coupling)

Bis(4-iodophenyl) sulfide EElels[e]sl3l=1a)Y)
(Reduction: NaBH4/12) [ElQAE

/ Poly(arylene sulfoxide)s
p | (Step-Growth Polymerization)

Bis(4-iodophenyl) sulfone
(Oxidation: KMnO4)
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Caption: Radial map of chemical transformations. Green paths denote C-C bond formation;
Yellow denotes polymerization.

Applications & Strategic Utility
Optoelectronics (OLEDS)

The sulfoxide group breaks conjugation between the phenyl rings while maintaining high
electron affinity. This property is exploited in the synthesis of Host Materials for phosphorescent
OLEDSs, where high triplet energy (E_T) is required to prevent reverse energy transfer.

High-Performance Polymers

Poly(arylene sulfoxide)s derived from this monomer exhibit:

o Thermal Stability: Degradation temperatures (T_d) often exceed 300°C.
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o Solubility: Better solubility in organic solvents compared to their sulfide counterparts, aiding
processability.

o Post-Polymerization Modification: The sulfoxide backbone can be thermally cured or reduced
to form insoluble, chemical-resistant sulfide networks.

Handling & Safety Protocols

Hazard Classification: Irritant (Skin/Eye/Respiratory). Storage: Store in a cool, dry place under
inert atmosphere (Argon/Nitrogen). Light sensitive (iodine liberation).

Parameter Recommendation

PPE Nitrile gloves, safety goggles, lab coat.

| fibilt Strong reducing agents, acid chlorides
ncompatibili
P Y (Pummerer reaction risk).

Sweep up to avoid dust generation; neutralize
Spill Cleanup surfaces with dilute sodium thiosulfate if iodine

discoloration appears.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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